3-tert-butyl-7-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• Molecular Formula: C16H15ClN4O2S2
• Molecular Weight: 394.9 g/mol
• IUPAC Name: 3-tert-butyl-7-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C16H15ClN4O2S2/c1-16(2,3)12-13(23)21-14(19-18-12)25-15(20-21)24-8-11(22)9-4-6-10(17)7-5-9/h4-7H,8H2,1-3H3
• InChI Key: BJHLEFAVVHWIGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2N(C1=O)N=C(S2)SCC(=O)C3=CC=C(C=C3)Cl

Description

This compound is a member of the thiadiazolo-triazinone family, characterized by its fused heterocyclic structure.

Its chemical formula is

Chemical Formula: $$\text{C}_{16}\text{H}_{15}\text{ClN}_4\text{O}_2\text{S}_2$$C16​H15​ClN4​O2​S2​

.

Functional Groups: It contains a tert-butyl group, a chlorophenyl group, and a sulfanyl (thiol) group.

Biological Relevance: While not widely studied, it exhibits interesting properties due to its unique structure.

Preparation Methods

Synthetic Routes:

Industrial Production: Limited information is available on large-scale production methods due to its rarity.

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block for designing novel heterocyclic compounds.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).

Medicine: Limited studies; potential drug development.

Industry: Rarely used industrially due to its specialized nature.

Mechanism of Action

Targets: Unknown, but likely interacts with cellular proteins or enzymes.

Pathways: Further research needed to elucidate specific pathways.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: The compound you specified stands out due to its specific combination of substituents and its rare occurrence.

Remember that this compound is relatively unexplored, so further research is essential to uncover its full potential